Cas no 7048-02-4 (L-Histidine Hydrochloride Monohydrate)

L-Histidine Hydrochloride Monohydrate is a crystalline amino acid derivative widely used in biochemical and pharmaceutical applications. Its key advantages include high purity and stability, making it suitable for use as a buffer agent in cell culture media and protein formulation. The monohydrate form ensures consistent solubility and hydration properties, critical for precise experimental reproducibility. As an essential amino acid, it plays a vital role in enzyme function, metal ion chelation, and therapeutic protein stabilization. Its hydrochloride form enhances solubility in aqueous solutions, facilitating ease of use in various formulations. The compound is rigorously tested to meet stringent quality standards, ensuring reliability in research and industrial processes.
L-Histidine Hydrochloride Monohydrate structure
7048-02-4 structure
Product name:L-Histidine Hydrochloride Monohydrate
CAS No:7048-02-4
MF:C6H9N3O2.HCl.H2O
MW:209.63078
CID:566489

L-Histidine Hydrochloride Monohydrate Chemical and Physical Properties

Names and Identifiers

    • L-Histidine,hydrochloride, hydrate (1:?:1)
    • L-HISTINE HCL MONOHYDRATE
    • L-Histidine Hydrochloride Monohydrate

Computed Properties

  • Exact Mass: 209.05700

Experimental Properties

  • Melting Point: 254 °C (dec.)(lit.)
  • Solubility: H2O: 100 mg/mL
  • PSA: 101.23000
  • LogP: 0.80210

L-Histidine Hydrochloride Monohydrate Security Information

  • WGK Germany:3
  • Safety Instruction: S22-S24/25
  • FLUKA BRAND F CODES:10
  • RTECS:MS3119000

L-Histidine Hydrochloride Monohydrate Customs Data

  • HS CODE:2933290090
  • Customs Data:

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

L-Histidine Hydrochloride Monohydrate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
L251810-10g
L-Histidine Hydrochloride Monohydrate
7048-02-4
10g
$87.00 2023-05-18
TRC
L251810-5g
L-Histidine Hydrochloride Monohydrate
7048-02-4
5g
$75.00 2023-05-18
TRC
L251810-1g
L-Histidine Hydrochloride Monohydrate
7048-02-4
1g
$64.00 2023-05-18

Additional information on L-Histidine Hydrochloride Monohydrate

L-Histidine Hydrochloride Monohydrate (CAS No. 7048-02-4): A Comprehensive Overview in Modern Chemical and Biomedical Applications

L-Histidine Hydrochloride Monohydrate, identified by the chemical abstracts service number CAS No. 7048-02-4, is a widely recognized compound in the fields of chemistry and biomedicine. This compound, a monohydrated form of L-histidine hydrochloride, has garnered significant attention due to its diverse applications in pharmaceuticals, biochemical research, and nutritional supplements. The unique properties of L-Histidine Hydrochloride Monohydrate make it an essential component in various scientific and industrial processes.

The molecular structure of L-Histidine Hydrochloride Monohydrate consists of a histidine amino acid derivative combined with a hydrochloride salt and a water molecule. This configuration imparts specific chemical and biological characteristics that are highly valuable in research and development. The compound is characterized by its high solubility in water, making it an ideal candidate for aqueous-based formulations and solutions.

In the realm of pharmaceuticals, L-Histidine Hydrochloride Monohydrate plays a crucial role as an excipient and active ingredient in various drug formulations. Its ability to stabilize proteins and enzymes has led to its extensive use in biopharmaceutical applications. Recent studies have highlighted its potential in enhancing the bioavailability of therapeutic proteins, thereby improving the efficacy of treatments for chronic diseases.

One of the most compelling aspects of L-Histidine Hydrochloride Monohydrate is its involvement in cellular pH regulation. Histidine residues are integral to the structure of many proteins, including hemoglobin, where they play a critical role in oxygen transport. The hydrochloride form of histidine enhances its buffering capacity, making it an effective agent in maintaining pH homeostasis within biological systems.

The compound's significance extends to the field of nutrition as well. L-histidine is an essential amino acid required for the growth and repair of tissues. As a result, L-Histidine Hydrochloride Monohydrate is frequently incorporated into dietary supplements and infant formulas to ensure adequate histidine intake. Its stability under various storage conditions further enhances its suitability for use in food and beverage products.

Recent advancements in chemical synthesis have enabled the production of high-purity grades of L-Histidine Hydrochloride Monohydrate, which are increasingly demanded by researchers and manufacturers. These advancements have not only improved the quality of the compound but also expanded its applications in areas such as enzyme kinetics and molecular biology.

The role of L-Histidine Hydrochloride Monohydrate in drug delivery systems has also been extensively studied. Its compatibility with various polymers and excipients makes it an excellent candidate for formulating controlled-release medications. This capability is particularly relevant in the development of long-acting injectables and oral sustained-release formulations, which are critical for managing chronic conditions.

In conclusion, L-Histidine Hydrochloride Monohydrate (CAS No. 7048-02-4) is a multifaceted compound with broad applications across multiple industries. Its unique chemical properties, coupled with its biological significance, make it indispensable in pharmaceuticals, biochemical research, and nutritional science. As research continues to uncover new uses for this compound, its importance is expected to grow even further.

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